Cas no 90915-19-8 (N-(2-methyl-1,3-benzoxazol-5-yl)acetamide)

N-(2-methyl-1,3-benzoxazol-5-yl)acetamide structure
90915-19-8 structure
Product Name:N-(2-methyl-1,3-benzoxazol-5-yl)acetamide
CAS No:90915-19-8
MF:C10H10N2O2
MW:190.198602199554
CID:882906
PubChem ID:275495
Update Time:2025-04-19

N-(2-methyl-1,3-benzoxazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methyl-1,3-benzoxazol-5-yl)acetamide
    • Z56761780
    • DTXSID40298303
    • N-(2-methylbenzo[d]oxazol-5-yl)acetamide
    • NSC-122368
    • CCG-103908
    • F0405-1073
    • MLS001018577
    • SR-01000399693-1
    • acetamide, n-(2-methyl-5-benzoxazolyl)-
    • CHEMBL1897707
    • SR-01000399693
    • SCHEMBL2490209
    • NSC122368
    • HMS2625N22
    • AKOS001033191
    • HMS1608O04
    • EU-0034710
    • 90915-19-8
    • SMR000354780
    • MFCD00086009
    • Inchi: 1S/C10H10N2O2/c1-6(13)11-8-3-4-10-9(5-8)12-7(2)14-10/h3-5H,1-2H3,(H,11,13)
    • InChI Key: BBVZUZCKDOOBDC-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=C(C=CC1=2)NC(C)=O

Computed Properties

  • Exact Mass: 190.074228
  • Monoisotopic Mass: 190.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.277
  • Boiling Point: 400.1°C at 760 mmHg
  • Flash Point: 195.8°C
  • Refractive Index: 1.638
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